3,5-bis(pentafluorophenoxy)-6H-anthra[1,9-cd]isoxazol-6-one

• IUPAC Name: 10,12-bis(2,3,4,5,6-pentafluorophenoxy)-15-oxa-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(16),2,4,6,9,11,13-heptaen-8-one
• InChI: InChI=1S/C26H5F10NO4/c27-12-14(29)18(33)25(19(34)15(12)30)39-8-5-9(40-26-20(35)16(31)13(28)17(32)21(26)36)22-11-10(8)23(38)6-3-1-2-4-7(6)24(11)41-37-22/h1-5H
• InChI Key: QPKVYSBFIUPYKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C4C(=C(C=C(C4=NO3)OC5=C(C(=C(C(=C5F)F)F)F)F)OC6=C(C(=C(C(=C6F)F)F)F)F)C2=O
• Molecular Formula: C26H5F10NO4
• Molecular Weight: 585.3 g/mol

Description

3,5-bis(pentafluorophenoxy)-6H-anthra[1,9-cd]isoxazol-6-one is a chemical compound that has shown promising results in scientific research for various applications. It is a synthetic compound that can be prepared through a specific synthesis method.

Mechanism of Action

As a photosensitizer in PDT, 3,5-bis(pentafluorophenoxy)-6H-anthra[1,9-cd]isoxazol-6-one is activated by light of a specific wavelength, which causes it to produce reactive oxygen species (ROS) that can damage cancer cells. As a PKC inhibitor, it binds to the enzyme and prevents it from carrying out its normal function, which can slow down or stop cancer cell growth.
Biochemical and Physiological Effects
Studies have shown that 3,5-bis(pentafluorophenoxy)-6H-anthra[1,9-cd]isoxazol-6-one can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory effects and can inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-bis(pentafluorophenoxy)-6H-anthra[1,9-cd]isoxazol-6-one in lab experiments is its high solubility in organic solvents, which makes it easy to handle and work with. However, its low water solubility can make it difficult to use in certain applications. Additionally, its high cost may limit its use in some research settings.

Future Directions

Future research on 3,5-bis(pentafluorophenoxy)-6H-anthra[1,9-cd]isoxazol-6-one could include investigating its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. It could also be studied for its use in treating other diseases, such as bacterial infections or inflammatory disorders. Further research could also explore modifications to the compound to improve its solubility or other properties.

Synthesis Methods

The synthesis of 3,5-bis(pentafluorophenoxy)-6H-anthra[1,9-cd]isoxazol-6-one involves the reaction of 3,5-dibromo-6H-anthra[1,9-cd]isoxazole with pentafluorophenol in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as N,N-dimethylformamide (DMF) at elevated temperatures. The product is then purified through column chromatography or recrystallization.

Scientific Research Applications

3,5-bis(pentafluorophenoxy)-6H-anthra[1,9-cd]isoxazol-6-one has been studied for its potential use as a photosensitizer in photodynamic therapy (PDT) for cancer treatment. It has also been investigated for its ability to inhibit the activity of protein kinase C (PKC), an enzyme involved in cell signaling pathways that play a role in cancer progression.